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Compound of Interest

Compound Name: Decyl alcohol-1-14C

Cat. No.: B133854 Get Quote

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of Decyl alcohol-1-14C. While specific safety data for the radiolabeled compound is

limited, the information presented here is primarily based on the well-documented properties of

non-radiolabeled n-decanol (1-decanol), supplemented with specific data for the carbon-14

labeled variant where available.

Chemical Identification and Physical Properties
Decyl alcohol, also known as 1-decanol, is a straight-chain fatty alcohol.[1] The "-1-14C"

designation indicates that the carbon-14 isotope is located at the first carbon position.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C10H22O [2][3][4]

Molecular Weight 158.28 g/mol [3][5][6]

Appearance Colorless viscous liquid [1][2][3]

Odor
Sweet, fat-like, characteristic

odor
[1][3]

Melting Point 5-7 °C (41-44.6 °F) [2][4]

Boiling Point 229-232 °C (444.2-450 °F) [2][4]

Density 0.829 g/mL at 25 °C [2]

Flash Point
82 °C (179.6 °F) Closed Cup;

180 °F Open Cup
[2][4][5]

Autoignition Temperature 288 °C (550 °F) [4][7]

Water Solubility Insoluble [1][2][3]

Solubility in Other Solvents

Soluble in ethanol, ether,

benzene, acetic acid, and

petroleum ether.

[2]

Vapor Pressure 0.0085 mm Hg at 25 °C [6]

Vapor Density 5.46 (air=1) [6]

log Pow (Octanol/Water

Partition Coefficient)
4.23 (calculated) [7]

Radiological Information
For the radiolabeled form, specific handling precautions related to radioactivity must be

observed in addition to the standard chemical safety measures.

Table 2: Radiological Data for Decyl alcohol-1-14C
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Property Value Source

Specific Activity 50-60 mCi/mmol [8]

Concentration 0.1 mCi/ml [8]

Solvent Ethanol [8]

Storage Temperature 2-8°C [8]

Hazard Identification and Toxicology
Decyl alcohol is classified as a combustible liquid and causes skin and serious eye irritation.[4]

[6] It may also cause respiratory irritation and can be harmful if swallowed and enters airways.

[4]

Table 3: Toxicological Information
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Hazard Description Source

Eye Irritation

Causes serious eye irritation.

Symptoms can include

redness, stinging, tearing, and

blurred vision.[6][9][10]

Skin Irritation

Causes skin irritation.

Prolonged contact can lead to

dermatitis as it defats the skin.

[6][11]

Inhalation

May cause respiratory tract

irritation.[4][6] High

concentrations of vapor may

lead to central nervous system

depression.[6][11]

Ingestion

May be fatal if swallowed and

enters airways due to

aspiration hazard.[4] Can

cause gastrointestinal irritation

with symptoms like nausea

and vomiting.[6]

Aquatic Toxicity
Toxic to aquatic organisms,

with long-lasting effects.[9][11]

Chronic Effects

Prolonged or repeated skin

contact may cause dermatitis.

[6]

NFPA Hazard Classification:

Health Hazard (Blue): 0

Flammability (Red): 2

Instability (Yellow): 0
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(Source: CAMEO Chemicals[5])

Experimental Protocols & Handling
While specific experimental protocols for Decyl alcohol-1-14C are not publicly available,

general safe handling procedures for this chemical are well-documented. All work with the

radiolabeled compound must be conducted in compliance with institutional and national

regulations for radioactive materials.

Recommended Handling Procedures:
Ventilation: Use in a well-ventilated area or with local exhaust ventilation to keep airborne

concentrations low.[6][11]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles or a face shield.[5][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[6][11]

Respiratory Protection: If vapors or aerosols are generated, a respirator may be required.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

[9][10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition.[4][6] Keep containers tightly closed.[4] Recommended storage for the

radiolabeled form is 2-8°C.[8]

Incompatible Materials: Strong oxidizing agents, acid anhydrides, and acid chlorides.[11]

Spill & Emergency Procedures:
Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[9][12]

Ventilate Area: Ensure adequate ventilation.

Contain Spill: Use inert absorbent material (e.g., sand, vermiculite) to contain the spill.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cameochemicals.noaa.gov/chris/DAN.pdf
https://www.benchchem.com/product/b133854?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/11356.pdf
https://www.inchem.org/documents/icsc/icsc/eics1490.htm
https://cameochemicals.noaa.gov/chris/DAN.pdf
https://www.inchem.org/documents/icsc/icsc/eics1490.htm
https://pim-resources.coleparmer.com/sds/11356.pdf
https://www.inchem.org/documents/icsc/icsc/eics1490.htm
https://www.vigon.com/product/decyl-alcohol-alcohol-c-10/?doc=MSDS/501059_vigon_sds_us_english.pdf&namee=DecylAlcoholAlcoholC10SDS
https://www.fishersci.it/store/msds?partNumber=10433445&countryCode=IT&language=en
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://pim-resources.coleparmer.com/sds/11356.pdf
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1101553.htm
https://www.inchem.org/documents/icsc/icsc/eics1490.htm
https://www.vigon.com/product/decyl-alcohol-alcohol-c-10/?doc=MSDS/501059_vigon_sds_us_english.pdf&namee=DecylAlcoholAlcoholC10SDS
https://www.fishersci.com/store/msds?partNumber=AC165760025&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D2352_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protection: Wear appropriate PPE during cleanup.[4]

Disposal: Collect spilled material and absorbent into a suitable, sealed container for disposal

as hazardous waste.[4][11] Do not allow the chemical to enter drains or waterways.[4]

Visualized Workflow: Hazard Response
The following diagram illustrates a logical workflow for responding to an accidental exposure to

Decyl alcohol-1-14C.

Accidental Exposure
(Skin, Eyes, Inhalation)

Skin Contact

Type of
Exposure

Eye Contact Inhalation

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for
several minutes. Remove
contact lenses if possible.

Move to fresh air.
If breathing is difficult,

give oxygen.

Seek Medical Attention
if irritation persists or if

symptoms develop.

Click to download full resolution via product page

Caption: First aid response workflow for Decyl alcohol-1-14C exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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